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Compound of Interest

Compound Name: Furfuryl hexanoate

Cat. No.: B1593814

An In-depth Technical Guide to Furfuryl Hexanoate

Introduction

Furfuryl hexanoate (CAS No. 39252-02-3) is an ester recognized for its characteristic fruity
aroma, which makes it a valuable compound in the flavor and fragrance industry.[1] Chemically,
it is derived from furfuryl alcohol, a biomass-derived building block, and hexanoic acid.[1][2]
This guide provides a comprehensive overview of its physical and chemical properties,
spectroscopic data, synthesis and analysis protocols, and safety information, tailored for
researchers and professionals in drug development and chemical sciences.

Chemical and Physical Properties

Furfuryl hexanoate is a colorless to pale yellow liquid with low volatility and moderate
solubility in organic solvents.[1] Its stability is generally good under normal conditions, though it
can be sensitive to strong acids or bases.[1]

Identifiers and Structure
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Property Value Source(s)

IUPAC Name furan-2-ylmethyl hexanoate [3]
Furfuryl n-hexanoate, 2-

Synonyms Furylmethyl hexanoate, [3B1141[5]
Furfuryl caproate

CAS Number 39252-02-3 [3][6]

Molecular Formula C11H1603 [L11031[7]

SMILES CCCCCC(=0)0CccC1=CC=C0O1 [1][3][7]
INChl=1S/C11H1603/c1-2-3-4-

InChl 7-11(12)14-9-10-6-5-8-13- [1][3][6]
10/h5-6,8H,2-4,7,9H2,1H3
IBIDUABZZSJJINF-

InChlKey [31[6]
UHFFFAOYSA-N

Physical and Chemical Data
Property Value Source(s)
Molecular Weight 196.24 g/mol [31[7]

Monoisotopic Mass

196.109944368 Da

[3]

Colorless to pale yellow clear

Appearance o [1][5]
liquid

Density 1.003 - 1.014 g/mL at 25 °C [51[8]

Boiling Point 149-150 °C at 50 mm Hg [518]

Refractive Index

1.452 - 1.459 at 20 °C

[5]i8]

Flash Point

107.22 °C (225.00 °F) TCC

[5]

XLogP3

2.6

[3]

Spectroscopic and Chromatographic Data
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Spectroscopic and chromatographic techniques are essential for the identification and

quantification of furfuryl hexanoate.

ic In :

Technique Data Highlights

Source(s)

Available as GC-MS data. Top
5 peaks (El): 81, 98, 43, 82, 52

m/z.

Mass Spectrometry (MS)

Fourier-Transform Infrared
(FTIR) like Sigma-Aldrich.

Spectra available from sources

Nuclear Magnetic Resonance

13C NMR spectra are available.
(NMR)

ChromatographicData

Kovats Retention

Technique Column/Conditions Source(s)
Index

Gas Chromatography Standard non-polar
1343 [3][6]

(GO) (e.g., SE-30)

Gas Chromatography Semi-standard non-
1368 [3]

(GC) polar

Gas Chromatography

Standard polar 1850 - 1859.1 [3]

(GC)

Experimental Protocols
Synthesis of Furfuryl Hexanoate

Two primary chemo-catalytic pathways for the synthesis of furfuryl hexanoate are direct

esterification and acylation with hexanoic anhydride.[9]

This method involves the reaction of furfuryl alcohol with hexanoic acid using an acid catalyst.

[°]
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Reactant Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus and
condenser, combine furfuryl alcohol (1 molar equivalent) and hexanoic acid (1 molar
equivalent).

Solvent and Catalyst Addition: Add a suitable solvent for azeotropic distillation, such as
toluene. Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

Reaction: Heat the mixture to reflux. The water produced during the reaction is continuously
removed via the Dean-Stark trap to drive the equilibrium towards ester formation.[9]

Monitoring: Monitor the reaction progress by tracking the amount of water collected or by
using techniques like GC-MS.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the
organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst,
followed by a wash with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the
solvent under reduced pressure. The crude product can be further purified by vacuum
distillation.
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Workflow for Direct Esterification of Furfuryl Hexanoate

Reactant Preparation

Furfuryl Alcohol Hexanoic Acid Toluene (Solvent) p-Toluenesulfonic Acid (Catalyst)

Combine Reactants in Flask

\gontinuous H20 Removal

Heat to Reflux with Dean-Stark Trap

Reaction Completion

Work-up angi' Purification

Cool and Neutralize with NaHCO3

\ 4
Wash with Brine

:

Dry over Na2S0O4

4

Vacuum Distillation

Pure Furfuryl Hexanoate
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General Workflow for GC-MS Analysis

Sample Preparation
(Dilution in Solvent)

'

Injection into GC

l

Separation in Capillary Column

l

Elution

l

lonization in MS

l

Mass Analysis

l

Detection

Data Processing
(Identification & Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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